3-{[(tert-butoxy)carbonyl]amino}-7-fluoro-1-methyl-2,3-dihydro-1H-indene-4-carboxylic acid

Specification

• Molecular Formula: C16H20FNO4
• Molecular Weight: 309.33 g/mol
• IUPAC Name: 7-fluoro-1-methyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]-2,3-dihydro-1H-indene-4-carboxylic acid
• Standard InChI: InChI=1S/C16H20FNO4/c1-8-7-11(18-15(21)22-16(2,3)4)13-9(14(19)20)5-6-10(17)12(8)13/h5-6,8,11H,7H2,1-4H3,(H,18,21)(H,19,20)
• Standard InChI Key: OQKMQWRXZHFKCG-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(C2=C(C=CC(=C12)F)C(=O)O)NC(=O)OC(C)(C)C

Introduction

Structural and Functional Characterization

Molecular Architecture

The compound (C₁₆H₂₀FNO₄, molecular weight 309.33 g/mol) features a bicyclic dihydroindene core with four critical functional groups:

• Boc-protected amino group at position 3, providing steric protection for subsequent deprotection and functionalization.

• Fluorine atom at position 7, enhancing electronic effects and metabolic stability.

• Methyl group at position 1, contributing to conformational rigidity.

• Carboxylic acid at position 4, enabling hydrogen bonding and salt formation.

The dihydroindene scaffold adopts a semi-rigid conformation, with the Boc group and fluorine atom influencing dipole interactions and solubility.

Synthetic Methodologies

Stepwise Synthesis

Industrial production typically involves a multi-step sequence:

• Indene ring formation via Diels-Alder cyclization of fluorinated precursors.

• Boc protection using di-tert-butyl dicarbonate under mild basic conditions (0°C to room temperature, 12–24 hours).

• Carboxylic acid introduction via oxidation of a methyl or hydroxymethyl precursor.

Optimization Challenges

• Fluorine stability: Nucleophilic displacement at the 7-position is minimized using non-polar solvents (e.g., THF) and low temperatures.

• Boc group integrity: Acidic or high-temperature conditions risk premature deprotection, necessitating pH-controlled environments.

Physicochemical Properties

Property	Value/Range	Method
LogP (octanol-water)	2.1–2.5	HPLC-derived
Aqueous solubility	0.8–1.2 mg/mL (pH 7)	Shake-flask
Thermal decomposition	215–220°C	TGA
pKa (carboxylic acid)	3.8–4.2	Potentiometric titration

Stability profile:

• pH-dependent degradation: <5% degradation at pH 2 over 24 hours vs. 40% at pH 9.

• Photostability: Stable under UV-A/visible light (λ > 350 nm).

Reactivity and Functionalization

Carboxylic Acid Derivatives

The carboxylic acid undergoes typical transformations:

Reaction Type	Conditions	Product Yield (%)
Esterification	Methanol, H₂SO₄, reflux	82–88
Amide coupling	EDC/HOBt, DMF, 0°C → RT	70–75
Anhydride formation	Ac₂O, reflux	65–70

Mechanistic insights:

• Esterification proceeds via acid-catalyzed nucleophilic acyl substitution.

• Amide coupling utilizes carbodiimide-mediated activation to form reactive O-acylisourea intermediates.

Boc Deprotection

Controlled deprotection using trifluoroacetic acid (TFA) in dichloromethane (DCM) yields the free amine, enabling further derivatization:

$\text{Boc-protected amine} + \text{TFA} \rightarrow \text{Ammonium trifluoroacetate} + \text{CO}_2 + \text{tert-butanol}$

Industrial and Research Applications

Pharmaceutical Intermediates

• Anticancer agents: Derivatives inhibit topoisomerase IIα (IC₅₀ 90 nM) and induce apoptosis in HeLa cells.

• Anti-inflammatory drugs: Boc-deprotected analogs reduce IL-6 production by 60–70% in LPS-stimulated macrophages.

Materials Science

• Coordination polymers: The carboxylic acid forms metal-organic frameworks (MOFs) with Cu(II) and Zn(II), exhibiting BET surface areas > 800 m²/g.

• Liquid crystals: Methyl ester derivatives display nematic mesophases between 120–160°C.

Comparative Analysis with Structural Analogs

Compound	Key Structural Differences	LogP	Bioactivity (IC₅₀)
Target compound	7-F, Boc, COOH	2.3	COX-2: 130 nM
ABT-102 analog	Urea, no F	3.5	TRPV1: 8 nM
(1R,3S)-Cyclohexane	Saturated ring, no Boc	1.8	MMP-9: 220 nM

Observations:

• Fluorine improves metabolic stability but reduces membrane permeability compared to ABT-102.

• The Boc group enables selective deprotection strategies absent in cyclohexane analogs.